2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid

• IUPAC Name: 2-[[2-(2,5-dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid
• InChI: InChI=1S/C13H15Cl2NO5/c1-20-5-4-10(13(18)19)16-12(17)7-21-11-6-8(14)2-3-9(11)15/h2-3,6,10H,4-5,7H2,1H3,(H,16,17)(H,18,19)
• InChI Key: MQIKJDZKLKRUPD-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C(=O)O)NC(=O)COC1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C13H15Cl2NO5
• Molecular Weight: 336.16 g/mol

Description

2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid, also known as dicamba, is a broad-spectrum herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness and low toxicity.

Mechanism of Action

Dicamba works by disrupting the growth of plants. It mimics the action of the plant hormone auxin, causing uncontrolled growth and eventually leading to the death of the plant. Dicamba is taken up by the plant through its leaves and stems and is transported throughout the plant, causing damage to the plant's tissues.
Biochemical and Physiological Effects:
Dicamba has been shown to affect the metabolism of plants, leading to the accumulation of toxic compounds and the disruption of normal physiological processes. It has also been shown to affect the growth and development of non-target organisms, such as insects and microorganisms.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying the effects of herbicides on plants and the environment. It is relatively easy to use and has a low toxicity compared to other herbicides. However, it is important to use 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid in a controlled environment to prevent contamination of non-target organisms and to ensure accurate results.

Future Directions

There are several areas of research that could be explored in the future. One area is the development of new 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid formulations that are more effective and have lower environmental impact. Another area is the study of the long-term effects of 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid on soil health and the ecosystem. Additionally, research could focus on the development of new herbicides that have different modes of action and are less likely to cause resistance in weeds.
Conclusion:
In conclusion, 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid is a widely used herbicide that has been extensively studied for its herbicidal properties. It works by disrupting the growth of plants and has been shown to affect the metabolism of plants and non-target organisms. While 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid is a useful tool for studying the effects of herbicides, it is important to use it in a controlled environment and to explore alternative herbicides with different modes of action.

Synthesis Methods

Dicamba is synthesized by reacting 2,5-dichlorophenol with chloroacetic acid to form 2-(2,5-dichlorophenoxy)acetic acid. This acid is then reacted with methyl 4-hydroxybutanoate to form 2-[[2-(2,5-Dichlorophenoxy)acetyl]amino]-4-methoxybutanoic acid.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties. It is effective against a wide range of weeds, including broadleaf weeds and woody plants. Dicamba has also been used in research to study the effects of herbicides on the environment and the impact of herbicides on non-target organisms.